Cas no 1551114-74-9 (2-Chloro-6,7-dihydro-5H-pyrrolo[1,2-A]imidazole-3-carboxylic acid)

• Product Name: 2-Chloro-6,7-dihydro-5H-pyrrolo[1,2-A]imidazole-3-carboxylic acid
• CAS No: 1551114-74-9
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• CID: 5730357
• PubChem ID: 84014193
• Update Time: 2023-10-30

2-Chloro-6,7-dihydro-5H-pyrrolo[1,2-A]imidazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AT21744
• 1551114-74-9
• 2-CHLORO-6,7-DIHYDRO-5H-PYRROLO[1,2-A]IMIDAZOLE-3-CARBOXYLIC ACID
• 2-Chloro-6,7-dihydro-5H-pyrrolo[1,2-A]imidazole-3-carboxylic acid

• Inchi： 1S/C7H7ClN2O2/c8-6-5(7(11)12)10-3-1-2-4(10)9-6/h1-3H2,(H,11,12)
• InChI Key： JVFOMRVCXHABQW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N2C(CCC2)=N1

Computed Properties

• Exact Mass: 186.0196052g/mol
• Monoisotopic Mass: 186.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų